Cas no 1806070-56-3 (6-Amino-4-chloro-3-(difluoromethyl)-2-methylpyridine)

• Product Name: 6-Amino-4-chloro-3-(difluoromethyl)-2-methylpyridine
• CAS No: 1806070-56-3
• MF: C₇H₇ClF₂N₂
• MW: 192.593687295914
• CID: 4853922
• Update Time: 2025-07-02

6-Amino-4-chloro-3-(difluoromethyl)-2-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 6-Amino-4-chloro-3-(difluoromethyl)-2-methylpyridine

• Inchi： 1S/C7H7ClF2N2/c1-3-6(7(9)10)4(8)2-5(11)12-3/h2,7H,1H3,(H2,11,12)
• InChI Key： BVSZJKZJXTXCOP-UHFFFAOYSA-N
• SMILES： ClC1C=C(N)N=C(C)C=1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 156
• XLogP3: 2.2
• Topological Polar Surface Area: 38.9

Additional information on 6-Amino-4-chloro-3-(difluoromethyl)-2-methylpyridine

Introduction to 6-Amino-4-chloro-3-(difluoromethyl)-2-methylpyridine (CAS No. 1806070-56-3)

6-Amino-4-chloro-3-(difluoromethyl)-2-methylpyridine, identified by its CAS number 1806070-56-3, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This pyridine derivative exhibits a unique structural framework that has garnered considerable attention from the scientific community due to its potential applications in drug discovery and development. The presence of multiple functional groups, including an amino group, a chloro substituent, and a difluoromethyl moiety, makes this compound a versatile scaffold for synthesizing novel bioactive molecules.

The compound's molecular structure, characterized by a pyridine core with substituents at the 2nd, 4th, and 3rd positions, imparts distinct chemical properties that are conducive to further functionalization. This structural versatility allows chemists to explore various modifications, enabling the design of molecules with tailored pharmacological profiles. The amino group at the 6th position serves as a nucleophilic site for further derivatization, while the chloro and difluoromethyl groups introduce electronic and steric effects that can influence binding interactions with biological targets.

In recent years, there has been growing interest in developing small-molecule inhibitors targeting enzymes and receptors involved in critical biological pathways. Pyridine derivatives have emerged as privileged scaffolds in this context due to their ability to mimic natural biomolecules and interact with biological targets with high affinity. The specific arrangement of substituents in 6-Amino-4-chloro-3-(difluoromethyl)-2-methylpyridine makes it a promising candidate for designing inhibitors of kinases, phosphodiesterases, and other enzymes relevant to diseases such as cancer, inflammation, and neurodegeneration.

One of the most compelling aspects of this compound is its potential in modulating enzyme activity through hydrogen bonding and hydrophobic interactions. The amino group can form hydrogen bonds with polar residues in protein active sites, while the chloro and difluoromethyl groups can engage in hydrophobic interactions or participate in π-stacking interactions with aromatic residues. These features are crucial for achieving high selectivity and potency in drug candidates.

Recent studies have highlighted the importance of fluorinated compounds in medicinal chemistry due to their ability to enhance metabolic stability, improve cell membrane permeability, and increase binding affinity. The incorporation of a difluoromethyl group in 6-Amino-4-chloro-3-(difluoromethyl)-2-methylpyridine aligns with this trend, as fluorine atoms can significantly alter the electronic properties of molecules. This modification often leads to improved pharmacokinetic profiles and reduced susceptibility to degradation by metabolic enzymes.

The synthesis of 6-Amino-4-chloro-3-(difluoromethyl)-2-methylpyridine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions, cross-coupling reactions, and functional group transformations. Advanced techniques such as transition-metal catalysis have been employed to streamline these processes and improve efficiency.

The compound's potential applications extend beyond kinase inhibition. Researchers have explored its utility in designing ligands for G-protein coupled receptors (GPCRs) and ion channels, which are critical targets for treating neurological disorders and cardiovascular diseases. The combination of electronic diversity provided by the various substituents allows for fine-tuning of binding properties to achieve optimal interaction with biological targets.

In addition to its role as an intermediate in drug synthesis, 6-Amino-4-chloro-3-(difluoromethyl)-2-methylpyridine has been investigated as a building block for material science applications. Its ability to form stable complexes with metal ions has led to studies on its use in catalysis and coordination chemistry. The presence of multiple reactive sites also makes it suitable for polymerization reactions, potentially leading to novel functional materials.

The growing body of research on pyridine derivatives underscores their significance in modern drug discovery. As computational methods advance, virtual screening techniques are being increasingly employed to identify promising candidates like 6-Amino-4-chloro-3-(difluoromethyl)-2-methylpyridine based on their structural features and predicted biological activity. These approaches complement traditional experimental screening methods, accelerating the discovery process.

In conclusion,6-Amino-4-chloro-3-(difluoromethyl)-2-methylpyridine (CAS No. 1806070-56-3) represents a valuable compound with diverse applications in pharmaceutical chemistry. Its unique structural features make it an attractive scaffold for designing bioactive molecules targeting various diseases. As research continues to uncover new therapeutic opportunities, this compound is poised to play a significant role in the development of next-generation drugs.